Cleomiscosin A
Cleomiscosin A
(2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one is a natural product found in Hibiscus taiwanensis, Jatropha, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
76948-72-6
VCID:
VC20871192
InChI:
InChI=1S/C20H18O8/c1-24-13-7-10(3-5-12(13)22)17-15(9-21)26-20-18-11(4-6-16(23)27-18)8-14(25-2)19(20)28-17/h3-8,15,17,21-22H,9H2,1-2H3
SMILES:
COC1=C(C=CC(=C1)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O
Molecular Formula:
C20H18O8
Molecular Weight:
386.4 g/mol
Cleomiscosin A
CAS No.: 76948-72-6
Cat. No.: VC20871192
Molecular Formula: C20H18O8
Molecular Weight: 386.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one is a natural product found in Hibiscus taiwanensis, Jatropha, and other organisms with data available. |
|---|---|
| CAS No. | 76948-72-6 |
| Molecular Formula | C20H18O8 |
| Molecular Weight | 386.4 g/mol |
| IUPAC Name | 3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one |
| Standard InChI | InChI=1S/C20H18O8/c1-24-13-7-10(3-5-12(13)22)17-15(9-21)26-20-18-11(4-6-16(23)27-18)8-14(25-2)19(20)28-17/h3-8,15,17,21-22H,9H2,1-2H3 |
| Standard InChI Key | OCBGWPJNUZMLCA-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)[C@@H]2[C@H](OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O |
| SMILES | COC1=C(C=CC(=C1)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O |
| Appearance | Powder |
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